Cas no 1525599-36-3 (methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate)

• Product Name: methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate
• CAS No: 1525599-36-3
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• MDL: MFCD23732244
• CID: 5602746
• PubChem ID: 79629821
• Update Time: 2023-11-24

methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-4310630
• methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate
• 1525599-36-3
• AKOS018186401
• methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propan oate
• Propanoic acid, 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]-, methyl ester
• methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate

• MDL： MFCD23732244
• Inchi： 1S/C8H14F3NO2/c1-7(2,6(13)14-3)4-12-5-8(9,10)11/h12H,4-5H2,1-3H3
• InChI Key： XAVJQXZIYINIOT-UHFFFAOYSA-N
• SMILES： FC(CNCC(C(=O)OC)(C)C)(F)F

Computed Properties

• Exact Mass: 213.09766318g/mol
• Monoisotopic Mass: 213.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 193.5±40.0 °C(Predicted)
• pka: 4.08±0.70(Predicted)